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Introduction:

IBA57 (Iron-Sulfur Cluster Assembly Factor IBA57) is a crucial mitochondrial protein involved in

the biogenesis of iron-sulfur (Fe-S) clusters, essential cofactors for a wide range of cellular

processes.[1][2][3][4][5] This technical guide provides a comprehensive overview of the

expression and subcellular localization of IBA57 in human cells, intended for researchers,

scientists, and professionals in drug development.

Expression of IBA57 in Human Tissues and Cells
The IBA57 protein exhibits a broad but low level of tissue specificity, indicating its fundamental

role in cellular metabolism across various cell types.[6] Expression has been detected in a

multitude of tissues and cancer cell lines.

Quantitative Expression Data
The following table summarizes the expression profile of the IBA57 gene and protein across

different human tissues based on data from The Human Protein Atlas and the Genotype-Tissue

Expression (GTEx) project.
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Tissue
RNA Expression

(TPM)

Protein Expression

(Immunohistochemis

try)

Cell Type Specificity

Testis High Medium
Enriched in early and

late spermatids.[7]

Brain Medium Low
Detected in various

brain regions.

Heart Medium Low
Detected in

cardiomyocytes.

Skeletal Muscle Medium Low
Detected in myocytes.

[8][9]

Liver Medium Low
Detected in

hepatocytes.

Kidney Medium Low
Detected in renal

cells.

Lung Medium Low
Detected in

pneumocytes.

Lymphoid Tissue Low Medium

Cytoplasmic and

membranous

expression.[6]

Fibroblasts Low Low
Detected in cultured

skin fibroblasts.[8][9]

HeLa Cells Low Low

Commonly used cell

line for IBA57 studies.

[8][10]

TPM: Transcripts Per Million. Data is aggregated and simplified for clarity.

Subcellular Localization of IBA57
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IBA57 is a nuclear-encoded protein that is imported into the mitochondria.[2][4][11] Its function

is intrinsically tied to the mitochondrial iron-sulfur cluster (ISC) assembly machinery. The

protein contains an N-terminal mitochondrial targeting sequence which is cleaved upon import

into the mitochondrial matrix.
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Immunohistochemistry Workflow

Deparaffinization & Rehydration Antigen Retrieval Blocking Primary Antibody Incubation (anti-IBA57) Secondary Antibody Incubation (HRP-conjugated) DAB Staining Counterstaining & Mounting Microscopy

Immunofluorescence Workflow

Cell Culture on Coverslips Fixation & Permeabilization Blocking Primary Antibody Incubation (anti-IBA57) Secondary Antibody Incubation (Fluorophore-conjugated) DAPI Counterstain Mounting Fluorescence Microscopy
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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